Cas no 439813-84-0 (1-(1-Methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole)

• Product Name: 1-(1-Methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
• CAS No: 439813-84-0
• MF: C₁₃H₂₂BNO₂
• MW: 235.13028383255
• MDL: MFCD16659794
• CID: 1039687
• PubChem ID: 60146085
• Update Time: 2025-04-20

1-(1-Methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methylethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
• 1-isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
• MB15012
• 1H-PYRROLE, 1-(1-METHYLETHYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• DB-103268
• 439813-84-0
• AKOS016005939
• CS-0173872
• 1-propan-2-yl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole
• MFCD16659794
• DTXSID40733789
• 1-(Propan-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole

• MDL： MFCD16659794
• Inchi： 1S/C13H22BNO2/c1-10(2)15-8-7-11(9-15)14-16-12(3,4)13(5,6)17-14/h7-10H,1-6H3
• InChI Key： DYJJTDOXJUGTTN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN(C(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 235.17400
• Monoisotopic Mass: 235.1743591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4Ų

Experimental Properties

• PSA: 23.39000
• LogP: 2.36820